Cas no 1798419-67-6 ((2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 1798419-67-6
• MF: C₁₇H₂₃NO₄S
• MW: 337.433823823929
• CID: 5376963
• Update Time: 2025-10-29

(2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[3-(methylthio)-1-pyrrolidinyl]-3-(3,4,5-trimethoxyphenyl)-
• (2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C17H23NO4S/c1-20-14-9-12(10-15(21-2)17(14)22-3)5-6-16(19)18-8-7-13(11-18)23-4/h5-6,9-10,13H,7-8,11H2,1-4H3
• InChI Key： GGCSLBCIOLGVCR-UHFFFAOYSA-N
• SMILES： C(N1CCC(SC)C1)(=O)C=CC1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Introduction to (2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1798419-67-6)

CAS No. 1798419-67-6 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, chemically known as (2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, represents a novel molecular scaffold with a unique structural configuration that has been the subject of extensive research in recent years. The presence of a conjugated system comprising an α,β-unsaturated carbonyl group and a pyrrolidine ring linked through a sulfur-containing moiety introduces intriguing pharmacophoric features that are of particular interest for drug discovery applications.

The structural framework of this compound incorporates several key pharmacologically relevant elements. The (2E)-configuration of the prop-2-enone moiety suggests a rigid planar structure, which is often conducive to favorable interactions with biological targets. Additionally, the 3-(methylsulfanyl)pyrrolidin-1-yl substituent introduces a polar and potentially hydrogen-bonding capable group, enhancing the compound's solubility and bioavailability. The 3,4,5-trimethoxyphenyl aromatic ring further enriches the molecule's electronic properties and may contribute to its binding affinity by providing multiple hydrophobic interactions and potential π-stacking interactions with protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of this compound more systematically. Studies have demonstrated that the (2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one scaffold exhibits promising binding properties with various biological receptors. For instance, preliminary docking studies have shown that this compound can interact with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate neurotransmitter receptors has been explored in preclinical models, indicating possible applications in central nervous system disorders.

The synthesis of this compound has been optimized to ensure high yield and purity, making it accessible for further biological evaluation. The use of modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis methods, has allowed for the efficient construction of the complex molecular architecture. These synthetic advancements not only facilitate the production of this compound but also open avenues for structural analogs with enhanced pharmacological profiles.

In terms of biological activity, the (2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one has shown intriguing results in vitro and in vivo. Research indicates that it may possess inhibitory effects on certain kinases implicated in cancer progression. The methylsulfanyl group within the pyrrolidine ring appears to play a crucial role in mediating these interactions by serving as a hinge-binding element or by participating in hydrophobic interactions within the active site of target enzymes. Additionally, the trimethoxyphenyl moiety may contribute to metabolic stability by providing electron-donating effects that shield reactive sites from enzymatic degradation.

The pharmacokinetic properties of this compound are also under investigation. Initial pharmacokinetic studies suggest that it exhibits moderate bioavailability and reasonable tissue distribution upon oral administration. This makes it a promising candidate for further development into an oral therapeutic agent. However, challenges such as potential metabolism by cytochrome P450 enzymes need to be addressed to optimize its clinical efficacy and minimize drug-drug interactions.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by biological feedback. In the case of (2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, future studies may focus on enhancing its selectivity or improving its pharmacokinetic profile through derivatization strategies. For example, introducing additional functional groups or altering the electronic properties of the aromatic ring could fine-tune its interaction with biological targets while maintaining overall solubility and metabolic stability.

The integration of artificial intelligence (AI) and machine learning (ML) tools into drug discovery workflows has accelerated the identification of promising molecular candidates like this one. Predictive models can rapidly screen large chemical libraries for compounds with desired properties based on their structural features. These computational approaches have already been instrumental in identifying potential lead compounds for further experimental validation.

Moreover, green chemistry principles are being increasingly adopted in the synthesis of pharmaceutical intermediates such as this compound. Sustainable synthetic routes that minimize waste generation and utilize environmentally benign reagents are becoming standard practice in modern drug development pipelines. Such practices not only reduce costs but also align with global efforts to promote sustainable industrial processes.

The role of (2E)-1-[3-(methylsulfanyl)pyrrolidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one in therapeutic applications remains an active area of research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing unmet medical needs across multiple therapeutic domains.